Cas no 693-54-9 (Decan-2-one)

Decan-2-one Properties

Names and Identifiers

• Decan-2-one
• Methyl n-octyl ketone
• 2-decanone+A8
• 2-Decanone
• 2-Oxodecane
• decane-2-one
• EINECS 211-752-6
• METHYL OCTYL KETONE
• Octyl methyl ketone
• +Expand

• MDL： MFCD00009571
• InChIKey： ZAJNGDIORYACQU-UHFFFAOYSA-N
• Inchi： 1S/C10H20O/c1-3-4-5-6-7-8-9-10(2)11/h3-9H2,1-2H3
• SMILES： CCCCCCCCC(=O)C
• BRN： 1747463

Computed Properties

• Exact Mass: 156.151415g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 156.151415g/mol
• Monoisotopic Mass: 156.151415g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 11
• Complexity: 97
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0
• Molecular Weight: 156.26

Experimental Properties

• Atmospheric OH Rate Constant: 1.32e-11 cm3/molecule*sec
• LogP: 3.32600
• PSA: 17.07000
• Refractive Index: n20/D 1.425(lit.)
• Water Partition Coefficient: Soluble in alcohol. Insoluble in water.
• Boiling Point: 211 °C(lit.)
• Melting Point: 3.5 °C (lit.)
• Vapor Pressure: 0.27 mmHg
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• FEMA: 4271 | 2-DECANONE
• Solubility: 4.91e-04 M
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether.
• Density: 0.825 g/mL at 25 °C(lit.)
• Refractive Index: 1.421-1.431

Decan-2-one Security Information

• RTECS：HE0725000
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H227-H401
• Warning Statement： P210-P273-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature(BD74268)
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：10-23

Decan-2-one Customs Data

• HS CODE：29141990
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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